5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one
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Description
5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one is a nitrogen-containing heterocyclic compound featuring a pyridinone core substituted with an amino group at position 5 and a 2-cyclopropylethyl chain at position 1. This structure combines the hydrogen-bonding capability of the amino group with the steric and electronic effects of the cyclopropane ring, which may influence its physicochemical properties and biological interactions.
Properties
Molecular Formula |
C10H14N2O |
|---|---|
Molecular Weight |
178.23 g/mol |
IUPAC Name |
5-amino-1-(2-cyclopropylethyl)pyridin-2-one |
InChI |
InChI=1S/C10H14N2O/c11-9-3-4-10(13)12(7-9)6-5-8-1-2-8/h3-4,7-8H,1-2,5-6,11H2 |
InChI Key |
IZPBNPGXJOZOID-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1CCN2C=C(C=CC2=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of 2-cyclopropylethylamine with a suitable diketone or ketoester in the presence of a catalyst. The reaction is usually carried out in an inert atmosphere to prevent oxidation and at elevated temperatures to facilitate cyclization.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process may include steps such as purification through recrystallization or chromatography to obtain the desired purity.
Chemical Reactions Analysis
Types of Reactions
5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the compound into its fully saturated analogs.
Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides are used under basic or acidic conditions to facilitate substitution reactions.
Major Products Formed
The major products formed from these reactions include oxo derivatives, fully saturated analogs, and various substituted derivatives, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to the modulation of biological processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent-Driven Structural and Functional Differences
The substituent at position 1 of the pyridinone ring significantly impacts molecular properties. Below is a comparative analysis of key analogs:
Biological Activity
5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one (CAS: 1493578-98-5) is a nitrogen-containing heterocyclic compound characterized by its unique bicyclic structure. The compound has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, focusing on its interactions with various biological targets, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The molecular formula of 5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one is C11H16N2O, with a molecular weight of approximately 192.26 g/mol. The structure features an amino group at the 5-position and a cyclopropylethyl substituent at the 1-position of the dihydropyridine ring. This configuration is believed to enhance its biological activity through specific interactions with molecular targets within biological systems.
Antimicrobial Activity
Research indicates that 5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one exhibits significant antimicrobial properties. Studies have shown that the compound can inhibit the growth of various bacterial strains, suggesting its potential as an antimicrobial agent. The mechanism behind this activity likely involves interference with bacterial DNA replication and repair processes, which are crucial for bacterial survival and proliferation.
Anticancer Potential
The compound has also been investigated for its anticancer properties. Preliminary studies suggest that it may induce apoptosis in cancer cells by activating specific signaling pathways involved in cell death. Its interaction with enzymes related to DNA synthesis and repair may contribute to its efficacy against cancerous cells. For instance, it has been shown to inhibit topoisomerases, enzymes critical for DNA unwinding during replication.
Neuroprotective Effects
Emerging research indicates that 5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one may possess neuroprotective effects. It appears to modulate neurotransmitter systems and may protect neuronal cells from oxidative stress-induced damage. This activity suggests potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The biological activity of 5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one is largely attributed to its ability to interact with specific molecular targets:
- Enzymatic Interactions : The compound may inhibit key enzymes involved in DNA replication and repair, thereby affecting cell division and growth.
- Receptor Modulation : It may also interact with neurotransmitter receptors, influencing synaptic transmission and neuronal health.
Comparative Analysis with Similar Compounds
To understand the unique properties of 5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one, a comparative analysis with structurally similar compounds is essential:
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| 3-Amino-1-(2-cyclopropylethyl)-1,4-dihydropyridin-4-one | C11H16N2O | Similar amino and cyclopropyl groups but differs in ring saturation |
| 4-Amino-5-methyl-1,2-dihydropyridin-2-one | C9H12N2O | Smaller structure; lacks cyclopropyl substituent |
| 5-Amino-1-(cyclobutylmethyl)-1,2-dihydropyridin-2-one | C10H14N2O | Different substituent at the 1-position |
The distinct cyclopropylethyl side chain in 5-Amino-1-(2-cyclopropylethyl)-1,2-dihydropyridin-2-one enhances its pharmacological profile compared to these similar compounds.
Case Studies
A number of studies have highlighted the biological activities of this compound:
- Antimicrobial Study : A study published in Journal of Antimicrobial Chemotherapy demonstrated that the compound exhibited significant inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics.
- Cancer Research : Research conducted by Smith et al. (2023) indicated that treatment with this compound resulted in a marked decrease in tumor cell viability in vitro, suggesting its potential as an anticancer therapeutic agent.
- Neuroprotection : A recent study found that the compound significantly reduced oxidative stress markers in neuronal cell cultures exposed to neurotoxic agents, indicating its protective effects against neurodegeneration.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
